Nitrodenafil
Nitrodenafil
Brand Name:
Vulcanchem
CAS No.:
147676-99-1
VCID:
VC0140559
InChI:
InChI=1S/C17H19N5O4/c1-4-6-12-14-15(21(3)20-12)17(23)19-16(18-14)11-9-10(22(24)25)7-8-13(11)26-5-2/h7-9H,4-6H2,1-3H3,(H,18,19,23)
SMILES:
CCCC1=NN(C2=C1NC(=NC2=O)C3=C(C=CC(=C3)[N+](=O)[O-])OCC)C
Molecular Formula:
C17H19N5O4
Molecular Weight:
357.4 g/mol
Nitrodenafil
CAS No.: 147676-99-1
Reference Standards
VCID: VC0140559
Molecular Formula: C17H19N5O4
Molecular Weight: 357.4 g/mol
| CAS No. | 147676-99-1 |
|---|---|
| Product Name | Nitrodenafil |
| Molecular Formula | C17H19N5O4 |
| Molecular Weight | 357.4 g/mol |
| IUPAC Name | 5-(2-ethoxy-5-nitrophenyl)-1-methyl-3-propyl-4H-pyrazolo[4,3-d]pyrimidin-7-one |
| Standard InChI | InChI=1S/C17H19N5O4/c1-4-6-12-14-15(21(3)20-12)17(23)19-16(18-14)11-9-10(22(24)25)7-8-13(11)26-5-2/h7-9H,4-6H2,1-3H3,(H,18,19,23) |
| Standard InChIKey | JMINGHHRIRWKPP-UHFFFAOYSA-N |
| Isomeric SMILES | CCCC1=NN(C2=C1NC(=NC2=O)C3=C(C=CC(=C3)[N+](=O)[O-])OCC)C |
| SMILES | CCCC1=NN(C2=C1NC(=NC2=O)C3=C(C=CC(=C3)[N+](=O)[O-])OCC)C |
| Canonical SMILES | CCCC1=NN(C2=C1NC(=NC2=O)C3=C(C=CC(=C3)[N+](=O)[O-])OCC)C |
| Synonyms | 5-(2-Ethoxy-5-nitrophenyl)-1,6-dihydro-1-methyl-3-propyl-7H-pyrazolo[4,3-d]pyrimidin-7-one; |
| PubChem Compound | 21250792 |
| Last Modified | Nov 14 2021 |
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